tert-butyl 5-amino-3-cyclopropyl-1H-pyrazole-1-carboxylate

• IUPAC Name: tert-butyl 5-amino-3-cyclopropylpyrazole-1-carboxylate
• InChI: InChI=1S/C11H17N3O2/c1-11(2,3)16-10(15)14-9(12)6-8(13-14)7-4-5-7/h6-7H,4-5,12H2,1-3H3
• InChI Key: LIRVTXMQFQGLQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(=CC(=N1)C2CC2)N
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

“tert-Butyl 5-amino-3-cyclopropyl-1H-pyrazole-1-carboxylate” is a chemical compound with the linear formula C11H17O2N3. It has a molecular weight of 223.272 Da. This compound is typically in solid form.

Molecular Structure Analysis

The molecular structure of “tert-butyl 5-amino-3-cyclopropyl-1H-pyrazole-1-carboxylate” can be represented by the SMILES string: NC1=CC (C2CC2)=NN1C (OC © ©C)=O.

Physical And Chemical Properties Analysis

This compound is typically in solid form. The InChI key for this compound is LIRVTXMQFQGLQV-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Intermediate Applications

• Synthesis of Pyrazole Derivatives : A novel and efficient route for the synthesis of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides has been developed. This method features a selective Sandmeyer reaction, enhancing the versatility of synthesizing pyrazole derivatives (Bobko et al., 2012).

• Molecular Structures and Hydrogen Bonding : Studies have shown that molecules like 3-tert-butyl-5-[(4-methoxybenzyl)amino]-1-phenyl-1H-pyrazole feature hydrogen-bonded chains, providing insights into the structural dynamics of related compounds (Abonía et al., 2007).

• Convertible Reagents in Chemical Reactions : tert-Butyl amides, derived from tert-butylisocyanide reactions with pyrazole carboxylic acids, demonstrate the utility of tert-butylisocyanide as a convertible reagent, aiding in the synthesis of complex pyrazine derivatives (Nikulnikov et al., 2009).

Chemical Reactivity and Modification

• Cycloaddition Reactivity : The reactivity of tert-butyl N-ethynyl-N-phenylcarbamate in 1,3-dipolar cycloadditions with C-carboxymethyl-N-phenylnitrilimine is notable. This reactivity leads to the formation of specific pyrazole regioisomers, useful in further chemical modifications (González et al., 2013).

• Formation of Biologically Active Compounds : The synthesis of tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d]pyrimidine-1-yl)ethoxy)propionate, an intermediate in the synthesis of mTOR-targeted PROTAC molecules, highlights the role of tert-butyl pyrazole derivatives in forming biologically active compounds (Zhang et al., 2022).

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H319 - H410. Precautionary statements include P264 - P273 - P280 - P305 + P351 + P338 - P337 + P313 - P391. It’s also classified as Aquatic Chronic 1 - Eye Irrit. 2.